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Compound of Interest

Compound Name:
1-(2-

Diisopropylaminoethyl)piperazine

Cat. No.: B1273169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 1-(2-Diisopropylaminoethyl)piperazine. The information is intended to guide laboratory

personnel in minimizing risks and employing this chemical reagent effectively in research and

development settings.

Chemical and Physical Properties
1-(2-Diisopropylaminoethyl)piperazine is a substituted piperazine derivative. Its chemical

structure and properties are summarized in the table below.
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Property Value Reference

IUPAC Name
N-(2-piperazin-1-ylethyl)-N-

propan-2-ylpropan-2-amine
[1]

Synonyms

1-(2-Diisopropylamino-ethyl)-

piperazine, diisopropyl-(2-

piperazin-1-yl-ethyl)-amine

[1]

CAS Number 59955-93-0 [1]

Molecular Formula C₁₂H₂₇N₃ [1]

Molecular Weight 213.36 g/mol [1]

Physical Form Solid

XLogP3 1.2 [1]

Hazard Identification and Safety Precautions
1-(2-Diisopropylaminoethyl)piperazine is classified as a hazardous substance. All personnel

handling this compound must be familiar with its potential hazards and adhere to strict safety

protocols.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation
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Data sourced from PubChem CID 2736173.[1]

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment must be worn when handling 1-(2-
Diisopropylaminoethyl)piperazine.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection
Laboratory coat, and in cases of potential

splashing, a chemical-resistant apron.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an

appropriate cartridge is necessary.

Safe Handling and Storage
Handling: Avoid direct contact with the skin, eyes, and clothing. Do not inhale dust or vapors.

All handling should be performed in a chemical fume hood. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures
Spill Response

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.
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Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Application Notes
1-(2-Diisopropylaminoethyl)piperazine serves as a versatile building block in organic

synthesis and medicinal chemistry. The piperazine moiety is a common scaffold in many

biologically active compounds due to its ability to improve the pharmacokinetic properties of

drug candidates.

Pharmaceutical Synthesis: This compound is a key intermediate in the synthesis of various

pharmaceutical agents, particularly those targeting the central nervous system. Piperazine

derivatives have been investigated for their potential as antipsychotics, antidepressants, and

neuroprotective agents.

Organic Synthesis: The secondary amine in the piperazine ring can be functionalized

through reactions such as N-alkylation and N-acylation, allowing for the introduction of

diverse substituents to create libraries of compounds for drug discovery and other

applications.
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Carbon Capture: Aqueous solutions of piperazine derivatives, including this compound, have

been explored for their potential in carbon capture technologies due to their ability to absorb

CO₂.

Experimental Protocols
The following protocols are representative examples of how 1-(2-
Diisopropylaminoethyl)piperazine can be used in a laboratory setting. Researchers should

adapt these protocols to their specific experimental needs and always perform a thorough risk

assessment before starting any new procedure.

Representative Protocol: N-Alkylation of 1-(2-
Diisopropylaminoethyl)piperazine
This protocol describes a general procedure for the N-alkylation of 1-(2-
Diisopropylaminoethyl)piperazine with an alkyl halide.

Materials:

1-(2-Diisopropylaminoethyl)piperazine

Alkyl halide (e.g., benzyl bromide)

Anhydrous potassium carbonate (K₂CO₃)

Anhydrous acetonitrile (CH₃CN)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate solution (NaHCO₃)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Thin-layer chromatography (TLC) supplies

Silica gel for column chromatography

Procedure:

To a dry round-bottom flask, add 1-(2-Diisopropylaminoethyl)piperazine (1.0 eq) and

anhydrous potassium carbonate (2.0 eq).

Add anhydrous acetonitrile to the flask to create a stirrable suspension.

Slowly add the alkyl halide (1.1 eq) to the reaction mixture at room temperature.

Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and monitor the

progress of the reaction using TLC.

Once the reaction is complete (as indicated by the disappearance of the starting material),

cool the mixture to room temperature.

Filter the solid potassium carbonate and wash it with a small amount of acetonitrile.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer with a saturated aqueous sodium bicarbonate solution, followed by

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of methanol in dichloromethane) to obtain the pure N-alkylated

product.

Visualizations
Experimental Workflow for N-Alkylation
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Caption: Workflow for the N-alkylation of 1-(2-Diisopropylaminoethyl)piperazine.

Potential Signaling Pathway Involvement
While direct evidence for the specific signaling pathways modulated by 1-(2-
Diisopropylaminoethyl)piperazine is limited, many piperazine derivatives are known to

interact with G-protein coupled receptors (GPCRs) such as dopamine and serotonin receptors.

The following diagram illustrates a generalized GPCR signaling cascade that could be a

potential area of investigation for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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